molecular formula C11H21BrO B13267766 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane

1-(Bromomethyl)-1-(tert-butoxy)cyclohexane

Cat. No.: B13267766
M. Wt: 249.19 g/mol
InChI Key: GYSRASKUNWFCDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Bromomethyl)-1-(tert-butoxy)cyclohexane (CAS: 1251123-15-5) is a brominated cyclohexane derivative characterized by a bromomethyl (-CH₂Br) and a tert-butoxy (-O-C(CH₃)₃) group attached to the same carbon atom of the cyclohexane ring. Its molecular formula is C₁₂H₂₃BrO, with a molecular weight of 263.21 g/mol . The tert-butoxy group introduces significant steric bulk, which influences its reactivity and applications in organic synthesis.

Properties

Molecular Formula

C11H21BrO

Molecular Weight

249.19 g/mol

IUPAC Name

1-(bromomethyl)-1-[(2-methylpropan-2-yl)oxy]cyclohexane

InChI

InChI=1S/C11H21BrO/c1-10(2,3)13-11(9-12)7-5-4-6-8-11/h4-9H2,1-3H3

InChI Key

GYSRASKUNWFCDU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1(CCCCC1)CBr

Origin of Product

United States

Biological Activity

1-(Bromomethyl)-1-(tert-butoxy)cyclohexane is a halogenated organic compound characterized by a cyclohexane ring substituted with a bromomethyl group and a tert-butoxy group. This unique structure contributes to its reactivity and potential biological activities, making it a subject of interest in medicinal chemistry and organic synthesis.

  • Molecular Formula : C10H19BrO
  • Molecular Weight : 233.19 g/mol
  • CAS Number : 92368-33-7

The presence of the bromomethyl group enhances the compound's reactivity, allowing it to participate in various chemical reactions, including nucleophilic substitutions and elimination reactions . The tert-butoxy group also influences the steric and electronic properties of the compound, affecting its interactions with biological targets.

The biological activity of 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane can be attributed to its ability to undergo nucleophilic substitution reactions. The bromine atom can be replaced by nucleophiles, leading to the formation of various derivatives that may exhibit different biological activities.

Reaction Pathways

  • Nucleophilic Substitution : The bromomethyl group can be substituted by nucleophiles such as hydroxide ions, resulting in the formation of alcohol derivatives.
  • Elimination Reactions : Under basic conditions, the compound can undergo E2 elimination reactions, producing alkenes which may have their own biological implications .

Biological Activity

Research indicates that compounds with similar structures exhibit significant biological activities, particularly in cancer treatment and enzyme inhibition. For instance, derivatives of alkyl halides have been shown to induce apoptosis in cancer cells by targeting specific pathways such as NF-κB signaling .

Case Studies

  • Anticancer Activity : A study demonstrated that N-substituted derivatives similar to 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane showed potent antiproliferative effects against hepatocellular carcinoma (HCC) cells. These compounds were designed to target the NF-κB signaling pathway, which is crucial for cancer cell survival and proliferation .
  • Enzyme Inhibition : Research on related compounds has revealed their potential as inhibitors of purine nucleoside phosphorylase (PNP), an enzyme involved in nucleotide metabolism. Inhibitors based on similar structural motifs exhibited high selectivity and low cytotoxicity against non-target cell lines .

Data Table: Biological Activities of Related Compounds

Compound NameBiological ActivityIC50 (µM)Target
1-(Bromomethyl)-4-(tert-butyl)benzeneInduces apoptosis in HCC cells0.021 - 0.022NF-κB pathway
1-(Bromomethyl)-1-cyclobutylcyclohexaneInhibits PNP with selectivity for Mycobacterium tuberculosis0.025 - 0.031PNP enzyme
1-(Bromomethyl)-4-(tert-butoxy)cyclohexanePotential for nucleophilic substitutionNot yet determinedVarious nucleophiles

Scientific Research Applications

1-(Bromomethyl)-1-(tert-butoxy)-4-ethylcyclohexane is an organic compound with a bromomethyl group and a tert-butoxy group attached to a cyclohexane ring. It has a molecular formula of C12H23BrOC_{12}H_{23}BrO and a molecular weight of approximately 249.19 g/mol. This compound is a halogenated organic compound, specifically an alkyl halide, with alkyl (tert-butoxy) and halogen (bromomethyl) moieties as functional groups.

Synthesis
The synthesis of 1-(Bromomethyl)-1-(tert-butoxy)-4-ethylcyclohexane involves bromination processes under controlled reaction conditions, including temperature, solvent choice, and reagent concentration. Inert atmospheres like nitrogen or argon are used to prevent unwanted side reactions.

Reactivity
The bromomethyl group in 1-(Bromomethyl)-1-(tert-butoxy)-4-ethylcyclohexane is reactive, making it suitable for substitution reactions. Solvent choice, temperature, and the presence of catalysts influence these reactions. The tert-butoxy group enhances reactivity by stabilizing positive charge through inductive effects.

Applications
1-(Bromomethyl)-1-(tert-butoxy)-4-ethylcyclohexane has several potential applications:

  • Synthetic Intermediate: It serves as a building block in various chemical syntheses.
  • The tert-butoxy group enhances solubility and reactivity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Below is a comparative analysis of key brominated cyclohexane derivatives:

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents CAS Number
1-(Bromomethyl)-1-(tert-butoxy)cyclohexane C₁₂H₂₃BrO 263.21 -CH₂Br, -O-C(CH₃)₃ 1251123-15-5
(Bromomethyl)cyclohexane C₇H₁₃Br 177.08 -CH₂Br 2550-36-9
1-(Bromomethyl)cyclohexene C₇H₁₁Br 161.07 -CH₂Br, cyclohexene ring 37677-17-1
1-(Bromomethyl)-1-methanesulfonylcyclohexane C₈H₁₅BrO₂S 255.17 -CH₂Br, -SO₂CH₃ 1909336-04-4
trans-1-(Boc-amino)-3-(bromomethyl)cyclohexane C₁₂H₂₂BrNO₂ 292.22 -CH₂Br, Boc-protected amine N/A

Key Research Findings

  • Synthetic Methods: Bromocyclohexene derivatives (e.g., 1-Bromo-6-prop-2-ynyloxy cyclohexene) are synthesized via reactions with sodium hydride and alkynyl bromides in anhydrous conditions, suggesting analogous routes for the target compound . The tert-butoxy group can be introduced via alkylation of cyclohexanol derivatives with tert-butyl halides, followed by bromination .
  • Regioselectivity :

    • Steric effects from the tert-butoxy group in 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane may direct electrophilic attacks to less hindered positions, a contrast to the unsubstituted (Bromomethyl)cyclohexane .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane?

  • Methodological Answer : A plausible route involves functionalizing cyclohexanone derivatives. For example, cyclohexanone can undergo bromination at the methyl position using brominating agents like PBr₃ or N-bromosuccinimide (NBS). Subsequent introduction of the tert-butoxy group via nucleophilic substitution (e.g., reacting with tert-butanol under acidic conditions) may yield the target compound. Steric hindrance from the tert-butoxy group requires careful optimization of reaction temperature and solvent polarity (e.g., dichloromethane or THF) .

Q. How do steric effects influence substitution vs. elimination reactions involving this compound?

  • Methodological Answer : The bulky tert-butoxy group adjacent to the bromomethyl moiety creates significant steric hindrance, favoring elimination over substitution. For substitution, polar aprotic solvents (e.g., DMF) and weaker bases (e.g., NaHCO₃) can mitigate elimination. Conversely, strong bases like KOtBu in tert-butanol promote β-hydride elimination, leading to cyclohexene derivatives .

Q. What analytical techniques are critical for characterizing this compound?

  • Methodological Answer :

  • NMR Spectroscopy : ¹H NMR can confirm the presence of the tert-butoxy group (singlet at ~1.2 ppm for 9H) and bromomethyl protons (multiplet near 3.4–3.7 ppm).
  • Mass Spectrometry (GC-MS or LC-MS) : Molecular ion peaks at m/z 235 (M⁺ for C₁₁H₁₉BrO) and fragmentation patterns help validate the structure.
  • IR Spectroscopy : Stretching frequencies for C-Br (~560 cm⁻¹) and C-O (tert-butoxy, ~1100 cm⁻¹) provide additional confirmation .

Advanced Research Questions

Q. How do tert-butoxy radicals influence reaction pathways in copper-catalyzed systems?

  • Methodological Answer : In copper-catalyzed reactions (e.g., with tBuOOtBu as an oxidant), tert-butoxy radicals (tBuO•) abstract hydrogen from alkanes, forming alkyl radicals. For 1-(Bromomethyl)-1-(tert-butoxy)cyclohexane, this can lead to competing pathways:

  • C–H Functionalization : The alkyl radical may combine with copper intermediates to form N-alkyl products.
  • Bromide Displacement : Radical intermediates may react with Br⁻, forming bromocyclohexane derivatives.
  • Controlled studies with radical traps (e.g., CBr₄) and isotopic labeling (d12-cyclohexane) can elucidate dominant mechanisms .

Q. How can solvent polarity and temperature stabilize the tert-butoxy group during reactions?

  • Methodological Answer :

  • Low Polarity Solvents (e.g., hexane): Minimize solvolysis of the tert-butoxy group but may reduce reaction rates.
  • Moderate Polarity Solvents (e.g., THF): Balance between stabilizing intermediates and avoiding premature cleavage.
  • Temperature Control : Reactions below 60°C prevent thermal decomposition of the tert-butoxy group, as evidenced by safety data recommending storage at 2–8°C .

Q. How to reconcile contradictory product ratios in radical-mediated reactions?

  • Methodological Answer : Product distributions (e.g., Cy-phth:Cy-OtBu ≈ 70:30 in ) depend on:

  • Radical Flux : Higher tBuOOtBu concentrations increase tBuO• generation, favoring alkyl radical formation.
  • Copper Coordination : [(phen)Cu(phth)₂] intermediates dictate regioselectivity. Competitive β-scission of tert-butoxy radicals can produce methyl radicals, altering product profiles.
  • Mechanistic studies using EPR spectroscopy or kinetic isotope effects (KIEs) are recommended to resolve discrepancies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.